2-oxo-4-phenyl-2H-chromen-7-yl 2-chlorobenzoate

• IUPAC Name: (2-oxo-4-phenylchromen-7-yl) 2-chlorobenzoate
• InChI: InChI=1S/C22H13ClO4/c23-19-9-5-4-8-17(19)22(25)26-15-10-11-16-18(14-6-2-1-3-7-14)13-21(24)27-20(16)12-15/h1-13H
• InChI Key: TZVKQFXAEANTAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)OC3=C2C=CC(=C3)OC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C22H13ClO4
• Molecular Weight: 376.8 g/mol

Description

2-oxo-4-phenyl-2H-chromen-7-yl 2-chlorobenzoate is a chemical compound that belongs to the class of coumarin derivatives. It is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of novel compounds related to 2-oxo-4-phenyl-2H-chromen-7-yl 2-chlorobenzoate. For instance, studies have detailed the synthesis of novel polystyrene-supported TBD catalysts used in the Michael addition for synthesizing Warfarin and its analogues, demonstrating the efficiency of these catalytic systems which can be recovered and reused multiple times without significant loss of activity (Alonzi et al., 2014). Another study reports the straightforward synthesis of 2-oxo-2H-chromen-7-yl 4-chlorobenzoate through an O-acylation reaction, providing a high yield and complete characterization of the ester (Becerra et al., 2021).

Biological Activities

Significant research efforts have been dedicated to exploring the biological activities of compounds structurally related to this compound. For instance, the antibacterial effects and synthesis of new derivatives of 4-hydroxy-chromen-2-one have been investigated, revealing high levels of bacteriostatic and bactericidal activity, providing insights into the potential therapeutic applications of these compounds (Behrami & Dobroshi, 2019).

Material Science and Catalysis

In the field of materials science and catalysis, studies have focused on the synthesis of chromene derivatives and their properties. For example, research on the synthesis, spectroscopic, SC-XRD/DFT, and non-linear optical (NLO) properties of chromene derivatives has been conducted, highlighting their potential in electronic and optical applications due to their distinct NLO properties (Arif et al., 2022).

Antimicrobial and Anticancer Activities

The antimicrobial and anticancer activities of 2H-chromene derivatives have been a subject of study, with compounds exhibiting remarkable antimicrobial activity against various bacteria and fungi, and potential anticancer properties being identified through molecular docking and biological evaluation (El Azab et al., 2014).